molecular formula C7H16<br>CH3CH(CH3)(CH2)3CH3<br>C7H16 B3423711 2-Methylhexane CAS No. 31394-54-4

2-Methylhexane

Cat. No. B3423711
CAS RN: 31394-54-4
M. Wt: 100.20 g/mol
InChI Key: GXDHCNNESPLIKD-UHFFFAOYSA-N
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Description

2-Methylhexane (C7H16), also known as isoheptane or ethylisobutylmethane, is an isomer of heptane . It is a hexane molecule with a methyl group attached to its second carbon atom .


Synthesis Analysis

2-Methylhexane is mainly used as a model iso-alkane in studies relating to iso-alkane oxidation, vapor-liquid phase equilibria of heptane isomers, and catalytic cracking . The synthesis of 2-Methylhexane can be achieved through multiple step synthesis .


Molecular Structure Analysis

The molecular formula of 2-Methylhexane is C7H16 . It is structurally a hexane molecule with a methyl group attached to its second carbon atom .


Chemical Reactions Analysis

Being an alkane, 2-Methylhexane is unreactive except in extreme conditions, such as combustion or strong sunlight . At the presence of oxygen and flame, 2-Methylhexane, like heptane, combusts mostly completely into water and carbon dioxide . With UV-light and mixed with halogens in solvents, usually bromine in 1,1,1-trichloroethane, a substitution reaction occurs .


Physical And Chemical Properties Analysis

2-Methylhexane is a clear colorless liquid . It has a similar odor to pentane, 2-methylpentane, 3-methylpentane, hexane, and 3-hexane .

Mechanism of Action

At the presence of oxygen and flame, 2-Methylhexane combusts mostly completely into water and carbon dioxide . With UV-light and mixed with halogens in solvents, usually bromine in 1,1,1-trichloroethane, a substitution reaction occurs .

Safety and Hazards

2-Methylhexane is highly flammable and may be fatal if swallowed and enters airways . It may cause drowsiness or dizziness and skin irritation . It is very toxic to aquatic life with long-lasting effects .

Future Directions

As a proposed surrogate component for gasoline fuels, accurate prediction of ignition from 2-Methylhexane will result in an accurate surrogate kinetic model . Improving the fidelity of existing kinetic models is a necessity, as new experiments and advanced theories show inaccuracy in certain portions of the models .

properties

IUPAC Name

2-methylhexane
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InChI

InChI=1S/C7H16/c1-4-5-6-7(2)3/h7H,4-6H2,1-3H3
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InChI Key

GXDHCNNESPLIKD-UHFFFAOYSA-N
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Canonical SMILES

CCCCC(C)C
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Molecular Formula

Record name ISOHEPTANE
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DSSTOX Substance ID

DTXSID5052256
Record name 2-Methylhexane
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Molecular Weight

100.20 g/mol
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Physical Description

Liquid, Colorless liquid; [ICSC], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Record name Hexane, 2-methyl-
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Boiling Point

90 °C
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Flash Point

-18 °C c.c.
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Solubility

Solubility in water: none
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Density

Relative density (water = 1): 0.68
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Vapor Density

Relative vapor density (air = 1): 3.4
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Vapor Pressure

66.0 [mmHg], Vapor pressure, kPa at 14.9 °C: 5.3
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Product Name

2-Methylhexane

CAS RN

591-76-4, 31394-54-4
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Melting Point

-118 °C
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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